molecular formula C17H18N2 B8453932 2-Phenylamino-4-phenylimino-2-pentene

2-Phenylamino-4-phenylimino-2-pentene

Cat. No. B8453932
M. Wt: 250.34 g/mol
InChI Key: PWYOZUDBDQUBBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Phenylamino-4-phenylimino-2-pentene is a useful research compound. Its molecular formula is C17H18N2 and its molecular weight is 250.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Phenylamino-4-phenylimino-2-pentene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Phenylamino-4-phenylimino-2-pentene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Phenylamino-4-phenylimino-2-pentene

Molecular Formula

C17H18N2

Molecular Weight

250.34 g/mol

IUPAC Name

N-(4-phenyliminopent-2-en-2-yl)aniline

InChI

InChI=1S/C17H18N2/c1-14(18-16-9-5-3-6-10-16)13-15(2)19-17-11-7-4-8-12-17/h3-13,18H,1-2H3

InChI Key

PWYOZUDBDQUBBL-UHFFFAOYSA-N

Canonical SMILES

CC(=CC(=NC1=CC=CC=C1)C)NC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Then, 605 g of 2-phenylimino-4-pentanone solid and 449 g of anilinehydrochloride were dissolved in 2000 ml of ethanol, and the solution was refluxed for 2 hours. After the solution was cooled at the room temperature, green solid was precipitated. The green solid was separated and dried under vacuum pumping. Then the solid was suspended in 1000 ml of diethylether, and 150 g of NaOH solution in 1200 ml of water was added. The slurry mixture was, then, stirred for 1 hour at the room temperature. Then an organic layer was separated and dried over MgSO4. The solid was filtrated, and solvents were removed by vacuum pumping to get green solid. The green solid was recrystallized to get 650 g of solid (yield=75%). NMR analysis confirmed the structure; 1H-NMR(CDCl3) δ1.95(s, 2CH3), 4.93(s,═CH), 7.02(m, Ph), 7.31(m, Ph), and 13.2(brs, NH).
Quantity
605 g
Type
reactant
Reaction Step One
Quantity
449 g
Type
reactant
Reaction Step One
Quantity
2000 mL
Type
solvent
Reaction Step One
Name
Yield
75%

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